Cas no 184913-19-7 (Isoquinoline,3,4-dihydro-7-methoxy-)

• Product Name: Isoquinoline,3,4-dihydro-7-methoxy-
• CAS No: 184913-19-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 114417
• PubChem ID: 13562937
• Update Time: 2025-04-18

Isoquinoline,3,4-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3,4-dihydro-7-methoxy-
• 3,4-dihydro-7-methoxyisoquinoline
• 7-methoxy-3,4-dihydroisoquinoline
• 7-methoxy-3,4-dihydrophenanthren-1(2h)-one
• Isoquinoline, 3,4-dihydro-7-methoxy-
• SCHEMBL8188259
• 3,4-dihydro-7-methoxy-isoquinoline
• AKOS006304623
• 184913-19-7

• Inchi： 1S/C10H11NO/c1-12-10-3-2-8-4-5-11-7-9(8)6-10/h2-3,6-7H,4-5H2,1H3
• InChI Key： HUZQPQPMHASUHT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=NCC2)C=1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 292.6°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.564
• PSA: 21.59000
• LogP: 1.10580